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Compound of Interest

Compound Name: 3-Hydroxy-2-methoxybenzonitrile

CAS No.: 1243281-23-3

Cat. No.: B2728019

Get Quote

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for

3-Hydroxy-2-methoxybenzonitrile (CAS No. 1243281-23-3). Designed for researchers,

scientists, and professionals in drug development, this document delves into the Nuclear

Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of this

compound. Given the limited availability of public experimental spectra for this specific

molecule, this guide will utilize predicted data from reputable modeling software, alongside a

thorough analysis of the expected spectral features based on its chemical structure and

comparison with related isomers. This approach ensures a robust and instructive resource for

the scientific community.

Introduction to 3-Hydroxy-2-methoxybenzonitrile
3-Hydroxy-2-methoxybenzonitrile is a substituted aromatic compound with a molecular

formula of C₈H₇NO₂ and a molecular weight of 149.15 g/mol .[1][2] Its structure, featuring a

nitrile (-C≡N), a hydroxyl (-OH), and a methoxy (-OCH₃) group on a benzene ring, makes it a

potentially valuable intermediate in the synthesis of more complex molecules in the

pharmaceutical and materials science sectors. The precise arrangement of these functional

groups dictates its chemical reactivity and spectroscopic properties. Accurate interpretation of
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its spectral data is paramount for structure verification and quality control in any synthetic

endeavor.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is an indispensable tool for elucidating the carbon-hydrogen framework of a

molecule. For 3-Hydroxy-2-methoxybenzonitrile, both ¹H and ¹³C NMR provide critical

information about the electronic environment of each atom.

Experimental Protocol for NMR Data Acquisition
A standardized protocol for acquiring NMR spectra of benzonitrile derivatives is crucial for

reproducibility.

Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.6-0.7 mL of a

suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

Instrument Setup: The NMR spectra should be recorded on a spectrometer operating at a

field strength of 400 MHz or higher for ¹H NMR and 100 MHz or higher for ¹³C NMR.

¹H NMR Acquisition: A standard one-pulse sequence is typically used. Key parameters to

consider are a 30-degree pulse angle, a spectral width of approximately 12 ppm, an

acquisition time of at least 3 seconds, and a relaxation delay of 2 seconds.

¹³C NMR Acquisition: A proton-decoupled pulse sequence is used to obtain singlets for each

unique carbon atom. A wider spectral width (around 220 ppm) is necessary. To enhance the

signal of non-protonated carbons, a longer relaxation delay (5-10 seconds) may be required.

Data Processing: The acquired free induction decay (FID) is processed using a Fourier

transform, followed by phase and baseline correction. Chemical shifts are referenced to the

residual solvent peak or an internal standard like tetramethylsilane (TMS).

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of 3-Hydroxy-2-methoxybenzonitrile in CDCl₃ is

summarized in the table below. The chemical shifts are influenced by the electron-donating

effects of the hydroxyl and methoxy groups and the electron-withdrawing nature of the nitrile

group.
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Proton
Predicted Chemical

Shift (ppm)
Multiplicity

Coupling Constant

(J, Hz)

H-4 ~7.15 Doublet of Doublets J ≈ 8.0, 1.5

H-5 ~7.35 Triplet J ≈ 8.0

H-6 ~7.05 Doublet of Doublets J ≈ 8.0, 1.5

-OCH₃ ~3.90 Singlet -

-OH ~5.50 Broad Singlet -

Note: The chemical shift of the hydroxyl proton can vary significantly depending on

concentration, temperature, and solvent.

Interpretation of ¹H NMR Spectrum
The aromatic region of the spectrum is expected to show three distinct signals corresponding to

the three protons on the benzene ring. The triplet for H-5 arises from coupling to its two ortho

neighbors, H-4 and H-6. H-4 and H-6 appear as doublet of doublets due to both ortho and meta

coupling. The methoxy group protons appear as a sharp singlet, and the hydroxyl proton

typically presents as a broad singlet that can exchange with deuterium in the presence of D₂O.

Predicted ¹³C NMR Data
The predicted ¹³C NMR spectrum provides insight into the carbon skeleton of the molecule.
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Carbon Predicted Chemical Shift (ppm)

C-1 (C-CN) ~110

C-2 (C-OCH₃) ~150

C-3 (C-OH) ~145

C-4 ~118

C-5 ~125

C-6 ~115

-CN ~117

-OCH₃ ~56

Interpretation of ¹³C NMR Spectrum
The spectrum is expected to show eight distinct signals. The carbons directly attached to the

electronegative oxygen atoms (C-2 and C-3) are significantly deshielded and appear at higher

chemical shifts. The nitrile carbon (-CN) and the carbon to which it is attached (C-1) also have

characteristic chemical shifts. The methoxy carbon appears as a distinct signal in the aliphatic

region.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.

Experimental Protocol for IR Data Acquisition
Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is

most common. A small amount of the solid is placed directly on the ATR crystal. Alternatively,

a KBr pellet can be prepared by grinding the sample with potassium bromide and pressing it

into a disk.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹. A

resolution of 4 cm⁻¹ is generally sufficient.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2728019?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Background Correction: A background spectrum of the empty ATR crystal or a pure KBr

pellet is recorded and subtracted from the sample spectrum.

Expected IR Absorption Bands
The IR spectrum of 3-Hydroxy-2-methoxybenzonitrile is expected to exhibit the following

characteristic absorption bands:

Functional Group
Expected Wavenumber

(cm⁻¹)
Intensity

O-H stretch (hydroxyl) 3500-3200 Broad, Medium

C-H stretch (aromatic) 3100-3000 Medium

C-H stretch (methoxy) 2950-2850 Medium

C≡N stretch (nitrile) 2240-2220 Sharp, Medium-Strong

C=C stretch (aromatic) 1600-1450 Medium

C-O stretch (aryl ether) 1275-1200 Strong

C-O stretch (phenol) 1260-1180 Strong

Interpretation of IR Spectrum
The most prominent and diagnostic peaks in the IR spectrum would be the broad O-H

stretching band of the phenolic hydroxyl group, the sharp and intense C≡N stretching vibration

of the nitrile group, and the strong C-O stretching bands. The presence of these key

absorptions provides strong evidence for the molecular structure.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification and structural elucidation.

Experimental Protocol for MS Data Acquisition
Ionization Method: Electron Ionization (EI) is a common method for volatile and thermally

stable compounds. For less stable compounds, soft ionization techniques like Electrospray
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Ionization (ESI) or Chemical Ionization (CI) are preferred.

Mass Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer is typically used to

separate the ions based on their mass-to-charge ratio (m/z).

Data Acquisition: The mass spectrum is recorded over a suitable m/z range, typically from 50

to 500 amu.

Expected Mass Spectrum Data
The molecular ion peak ([M]⁺) in the EI mass spectrum is expected at an m/z of 149,

corresponding to the molecular weight of 3-Hydroxy-2-methoxybenzonitrile.

Interpretation of Fragmentation Pattern
The fragmentation of substituted benzonitriles in EI-MS can be complex. Key expected

fragmentation pathways for 3-Hydroxy-2-methoxybenzonitrile include:

Loss of a methyl radical (-CH₃) from the methoxy group to give a fragment at m/z 134.

Loss of carbon monoxide (-CO) from the phenol group, which is a common fragmentation for

phenols, would lead to a fragment at m/z 121.

Loss of the entire methoxy group (-OCH₃) would result in a fragment at m/z 118.

Loss of HCN from the molecular ion is a characteristic fragmentation of benzonitriles, leading

to a fragment at m/z 122.[3]

The relative intensities of these fragment ions provide a unique fingerprint for the molecule.

Visualization of Molecular Structure and Workflow
Molecular Structure of 3-Hydroxy-2-methoxybenzonitrile
Caption: 2D structure of 3-Hydroxy-2-methoxybenzonitrile.

General Workflow for Spectroscopic Analysis
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Caption: General workflow for the spectroscopic characterization of an organic compound.

Conclusion
This technical guide provides a detailed framework for understanding the spectroscopic

characteristics of 3-Hydroxy-2-methoxybenzonitrile. While experimental data is not readily

available in the public domain, the use of predicted data, combined with a strong theoretical

foundation and comparison with related molecules, offers a valuable resource for researchers.

The presented protocols for data acquisition and the detailed interpretation of the expected

NMR, IR, and MS spectra serve as a practical guide for the analysis and confirmation of this

compound's structure. As with any predicted data, experimental verification remains the gold

standard, and it is hoped that this guide will encourage and facilitate such future work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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